Cas no 5680-29-5 (5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetrazole)

• Product Name: 5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetrazole
• CAS No: 5680-29-5
• MF: C₁₆H₁₆N₄OS
• MW: 312.389441490173
• CID: 1603100
• PubChem ID: 2258597
• Update Time: 2025-04-21

5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetrazole
• 1H-tetrazole, 5-[[2-(4-methylphenoxy)ethyl]thio]-1-phenyl-
• 1-Phenyl-5-(2-p-tolyloxy-ethylsulfanyl)-1H-tetrazole
• 5-[2-(4-methylphenoxy)ethylsulfanyl]-1-phenyltetrazole
• 5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetraazole
• CB12623
• SMSF0006939
• BIM-0009771.P001
• AKOS000544839
• AR-422/11668229
• Cambridge id 5680295
• 5680-29-5
• CBMicro_009781
• DTXSID40367341

• Inchi： 1S/C16H16N4OS/c1-13-7-9-15(10-8-13)21-11-12-22-16-17-18-19-20(16)14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
• InChI Key： BAXMFPZSWFGGOU-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C1C=CC=CC=1)CCOC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 312.10468
• Monoisotopic Mass: 312.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 511°C at 760 mmHg
• Flash Point: 262.8°C
• Refractive Index: 1.647
• PSA: 52.83